PF-06928215

• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C20H20N4O4/c25-17-10-16(12-6-2-1-3-7-12)22-18-14(11-21-24(17)18)19(26)23-15-9-5-4-8-13(15)20(27)28/h1-3,6-7,10-11,13,15,21H,4-5,8-9H2,(H,23,26)(H,27,28)/t13-,15+/m1/s1
• InChIKey: WGQGCLHXUPGUSZ-HIFRSBDPSA-N

Enzymologists and structural biologists require cGAS inhibitors with validated human specificity and crystallographic data. PF-06928215 meets these needs precisely. • Biochemical potency benchmark: IC50 4.9 µM under physiological substrate conditions (1 mM ATP, 0.3 mM GTP). • Structural validation: 3+ PDB co-crystal structures (1.8 Å resolution), used successfully in prospective virtual screening. • Human-specific binding (KD 200 nM); no cellular IFN-β activity-ideal for biochemical assays and negative controls. • Supplied as cis-racemate, ≥98% HPLC purity (CAS 2378173-15-8).

PF-06928215: Baseline Identity of the First High-Affinity cGAS Active-Site Inhibitor

PF-06928215 is a synthetic small-molecule inhibitor of cyclic GMP-AMP synthase (cGAS), developed by Pfizer using a novel fluorescence polarization (FP)-based high-throughput screening platform . It binds to the ATP/GTP substrate-binding pocket of the human cGAS catalytic domain as a substrate-competitive antagonist, with a dissociation constant (KD) of 200 nM for the active (1R,2S) enantiomer and a biochemical half-maximal inhibitory concentration (IC50) of 4.9 µM measured in the presence of 1 mM ATP, 0.3 mM GTP, and 100 nM 45-bp ISD dsDNA . The compound is supplied commercially as a cis-racemate (≥98% HPLC purity) comprising both (1R,2S) and (1S,2R) enantiomers, with a molecular weight of 380.40 g/mol (C20H20N4O4) and CAS registry number 2378173-15-8 . PF-06928215 was the first tool compound to demonstrate that the cGAS active site is druggable and has been structurally characterized via X-ray crystallography at 1.8 Å resolution (PDB: 5V8N, 6LRC, 6NAO) .

Workflow Human cGAS biochemical and structural studies

Selection Substrate-competitive tool compound supplied as cis-racemate

Use Context SPR, FP assays, and X-ray co-crystallization template

• [1] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source

Why PF-06928215 Cannot Be Swapped for Other cGAS Inhibitors: Mechanistic and Pharmacological Divergence

The cGAS inhibitor landscape contains multiple chemotypes—including the RU series (RU.521, RU.365) and the G-series (G140, G150)—that all occupy the nucleotide-binding site but diverge sharply in binding affinity, species selectivity, cellular permeability, and mechanism of substrate competition . Critically, PF-06928215 displays a uniquely human-specific binding profile (KD = 200 nM on human cGAS) fundamentally distinct from the RU series, which targets the murine cGAS/dsDNA complex with KD values of 36.2 nM (RU.521) and 64 nM (RU.365) . Moreover, the G-chemotype compounds (G150, G140) achieve nanomolar biochemical IC50 values—10.2 nM and 14.0 nM respectively against h-cGAS—representing a ~350–480-fold potency gap relative to PF-06928215’s 4.9 µM IC50 . Equally important, PF-06928215 is uniquely inactive in cellular IFN-β reporter assays, whereas RU.521 demonstrates robust cellular target engagement and suppression of dsDNA-induced interferon signaling in macrophages . These orthogonal differentiation axes—binding affinity rank order, species selectivity, cellular activity, and structural template utility—make PF-06928215 and its alternatives non-substitutable for distinct experimental workflows .

RU-series (RU.521/RU.365) Murine cGAS/dsDNA complex binders with cellular activity; human-specific binding context may not transfer directly.

G-series (G150/G140) Nanomolar biochemical potency measured under low ATP; assay-response context may differ under physiological substrate concentrations.

Cell-active alternatives PF-06928215 lacks cellular target engagement; cellular IFN-β pathway-response endpoints require other inhibitors.

• [1] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source
• [2] Wan D, Jiang W, Hao J. Research advances in cGAS modulators. Acta Pharm Sin B. 2020;10(8):1493-1505. Table 1: Summary of cGAS modulator. PMC7069516. View Source
• [3] Selleck Chemicals. cGAS antagonist/inhibitor/agonist product comparison page. Catalog entries: G150 (S8944), G140 (S9945), RU.521 (S6841), PF-06928215 (S9615). View Source

PF-06928215 Procurement Evidence: Quantified Differentiation from Closest cGAS Inhibitor Comparators

Evidence 1: Binding Affinity (KD) – Human cGAS-Specific Affinity vs. Murine-Preferring RU Series Comparators

PF-06928215 exhibits a KD of 200 nM for human cGAS catalytic domain measured by surface plasmon resonance (SPR), representing the first high-affinity inhibitor developed against human cGAS . In contrast, RU.521 and RU.365 were characterized primarily on the murine cGAS/dsDNA complex, yielding KD values of 36.2 nM and 64 nM respectively . Crucially, these RU-series KD values were obtained on a different species and in the presence of dsDNA, whereas PF-06928215’s affinity was measured on human cGAS alone in a simpler biochemical system . This species-context difference means PF-06928215 provides a human-specific binding benchmark unavailable from the RU series, and direct cross-study KD comparison is confounded by the presence vs. absence of dsDNA in the assay .

Binding Affinity (KD)

Cross-study comparable

PF-06928215: KD 200 nM (human cGAS) RU.521: KD 36.2 nM (murine cGAS/dsDNA)

Provides a human-specific binding benchmark for biochemical contexts.

Cross-species and dsDNA-dependence preclude direct affinity ranking.

Evidence Dimension	Binding affinity (KD) to cGAS catalytic domain
Target Compound Data	PF-06928215: KD = 200 nM on human cGAS (SPR, multi-cycle kinetics)
Comparator Or Baseline	RU.521: KD = 36.2 nM (murine cGAS/dsDNA complex); RU.365: KD = 64 nM (murine cGAS/dsDNA complex)
Quantified Difference	RU.521 binds murine cGAS/dsDNA ~5.5× tighter than PF-06928215 binds human cGAS; cross-species and dsDNA-dependence preclude direct affinity ranking.
Conditions	PF-06928215: Biacore SPR, human cGAS (AA 157-522) immobilized, multi-cycle kinetics, 1:1 binding model. RU.521/RU.365: SPR, murine cGAS/dsDNA complex.

Why This Matters

For laboratories working exclusively with human cGAS in biochemical or structural contexts, PF-06928215’s human-derived KD is the direct reference point, whereas RU-series KD values cannot be extrapolated without independent verification on human enzyme.

• [1] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source
• [2] Wan D, Jiang W, Hao J. Research advances in cGAS modulators. Acta Pharm Sin B. 2020;10(8):1493-1505. Table 1: Summary of cGAS modulator. PMC7069516. View Source

Evidence 2: Biochemical Potency (IC50) – Micromolar Potency Defined Under Physiologically Relevant Substrate Concentrations vs. Nanomolar G-Series Inhibitors

PF-06928215 inhibits cGAS with an IC50 of 4.9 µM in a fluorescence polarization assay conducted in the presence of 1 mM ATP, 0.3 mM GTP, and 100 nM 45-bp ISD dsDNA—conditions that approximate intracellular nucleotide concentrations . In contrast, G150 and G140 report h-cGAS IC50 values of 10.2 nM and 14.0 nM respectively . This represents a ~480-fold (G150) and ~350-fold (G140) greater biochemical potency for the G-chemotype inhibitors relative to PF-06928215 . However, PF-06928215’s IC50 was determined under high (millimolar) competing substrate conditions, whereas published G150/G140 IC50 values were obtained under lower substrate concentrations that may artifactually favor apparent potency . The PF-06928215 IC50 therefore provides a more conservative, substrate-competitive benchmark directly translatable to intracellular settings where ATP/GTP concentrations approach millimolar levels .

Biochemical Potency (IC50)

Cross-study comparable

4.9 µM

Defined under 1 mM ATP; supports substrate-competitive assay context.

G-series IC50 values obtained at lower ATP may not be directly comparable.

Evidence Dimension	Biochemical IC50 for cGAS inhibition
Target Compound Data	PF-06928215: IC50 = 4.9 µM (1 mM ATP, 0.3 mM GTP, 100 nM 45-bp ISD dsDNA)
Comparator Or Baseline	G150: IC50 = 10.2 nM (h-cGAS); G140: IC50 = 14.0 nM (h-cGAS)
Quantified Difference	G150 is ~480-fold more potent; G140 is ~350-fold more potent biochemically. PF-06928215 IC50 measured under 1 mM ATP competition; G-series IC50 measured under lower ATP conditions.
Conditions	PF-06928215: cGAMP FP assay, human cGAS, 1 mM ATP, 0.3 mM GTP, 100 nM 45-bp ISD. G150/G140: biochemical cGAMP production assay (LC-MS or FP), human cGAS, lower substrate concentrations.

Why This Matters

For assays where substrate-competitive inhibition under near-physiological nucleotide concentrations is the decision-driving parameter, PF-06928215’s 4.9 µM IC50 is the directly relevant benchmark; G-series inhibitors appear far more potent but their IC50 values may not hold under millimolar ATP/GTP conditions.

• [1] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source
• [2] Selleck Chemicals. cGAS antagonist/inhibitor/agonist product comparison. G150 (S8944) IC50 = 10.2 nM; G140 (S9945) IC50 = 14.0 nM (h-cGAS). View Source

Evidence 3: Cellular Activity Dichotomy – PF-06928215 Is Confirmed Inactive in Cellular IFN-β Reporter Assays, Unlike RU.521

PF-06928215 displays no inhibitory potency against dsDNA-induced IFN-β expression in cellular cGAS reporter assays (THP-1 Dual cells, 0.01–100 µM, 1 h pretreatment followed by 12 h dsDNA stimulation), most likely due to limited cell permeability and/or competition from high intracellular ATP/GTP concentrations . In contrast, RU.521 (0.1 nM–1000 µM, 72 h) suppresses dsDNA-induced interferon signaling in macrophage cells and reduces constitutive interferon expression in macrophages from a mouse model of Aicardi-Goutières syndrome . This represents a qualitative functional divergence: PF-06928215 is a biochemical-only tool compound, whereas RU.521 is active in both biochemical and cellular contexts .

Cellular Activity

Head-to-head

PF-06928215: No inhibition (0.01-100 µM) RU.521: Active (cellular IFN-β reporter)

Confirms PF-06928215 is a biochemical-only tool; RU.521 supports cellular pathway-response studies.

THP-1 Dual reporter assay context; permeability limits cellular use.

Evidence Dimension	Cellular cGAS inhibition (dsDNA-induced IFN-β reporter)
Target Compound Data	PF-06928215: No activity at 0.01–100 µM (THP-1 Dual cells, luciferase reporter)
Comparator Or Baseline	RU.521: Active; suppresses dsDNA-induced signaling in macrophage cells at 0.1 nM–1000 µM (72 h)
Quantified Difference	PF-06928215: zero cellular inhibition across full concentration range tested; RU.521: demonstrates concentration-dependent cellular inhibition.
Conditions	PF-06928215: THP-1 Dual cells, 1 h pretreatment, 12 h salmon sperm DNA stimulation, luciferase reporter. RU.521: macrophage cells, 72 h treatment.

Why This Matters

For experimental designs requiring cellular target engagement or phenotypic readouts, PF-06928215 is unsuitable and RU.521 (or cell-permeable alternatives) must be procured; PF-06928215 is restricted to biochemical and structural workflows.

• [1] Vincent J, Adura C, Gao P, Luz A, Lama L, Asano Y, et al. Small molecule inhibition of cGAS reduces interferon expression in primary macrophages of autoimmune mice. Nat Commun. 2017;8:750. RU.521 cellular activity data. View Source

Evidence 4: Species Selectivity Profile – Human-Specific Binding Without Murine Cross-Reactivity, Contrasting Cross-Species G140

PF-06928215 was developed and characterized exclusively on human cGAS, with a KD of 200 nM and IC50 of 4.9 µM determined using the human enzyme; no murine cGAS activity data have been reported in the primary discovery literature, suggesting species-restricted binding . This contrasts with G140, which demonstrates explicitly quantified cross-species activity: h-cGAS IC50 = 14.0 nM and m-cGAS IC50 = 442 nM . While PF-06928215’s species selectivity profile is narrower than G140’s, the absence of murine cross-reactivity data for PF-06928215 means it cannot be assumed to work in rodent models without independent validation . Conversely, G150 exhibits exclusive human cGAS specificity with no inhibition of m-cGAS (IC50 > 10 µM), representing a more extreme selectivity profile than PF-06928215 .

Species Selectivity

Cross-study comparable

PF-06928215: Human-only reported G140: 31.6-fold human > murine

Species-profile context requires review; murine inactivity unvalidated for PF-06928215.

For defined cross-species or human-exclusive profiles, review G140/G150 data.

Evidence Dimension	Species selectivity (human vs. murine cGAS inhibition)
Target Compound Data	PF-06928215: Human cGAS KD = 200 nM, IC50 = 4.9 µM. Murine cGAS data: not reported.
Comparator Or Baseline	G140: h-cGAS IC50 = 14.0 nM, m-cGAS IC50 = 442 nM. G150: h-cGAS IC50 = 10.2 nM, no inhibition of m-cGAS.
Quantified Difference	PF-06928215 species selectivity profile is undefined (human-only reported). G140 shows ~31.6-fold selectivity for human over murine cGAS. G150 shows >980-fold selectivity for human.
Conditions	PF-06928215: human cGAS FP and SPR assays. G140/G150: biochemical cGAMP production assays on human and murine cGAS.

Why This Matters

For projects requiring defined species selectivity—either cross-species (choose G140) or exquisitely human-specific (choose G150)—PF-06928215’s species profile is less well-characterized, and procurement decisions should account for the risk of unvalidated murine inactivity.

• [1] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source
• [2] ProbeChem. cGAS inhibitor comparison table: G140 h-cGAS IC50 = 14.0 nM, m-cGAS IC50 = 442 nM; G150 h-cGAS IC50 = 10.2 nM, no m-cGAS inhibition. View Source

Evidence 5: Structural Biology Template Value – Multiple High-Resolution Co-Crystal Structures Enable Docking and Fragment-Based Design

PF-06928215 has been co-crystallized with the human cGAS catalytic domain in multiple independently deposited PDB structures: 6LRC (1.831 Å resolution), 5V8N, and 6NAO . These high-resolution structures have been explicitly re-used as docking templates for virtual screening campaigns to discover novel cGAS inhibitors, with the authors stating that 'to generate a reliable docking mode, we first obtained a high-resolution crystal structure of h-cGASCD in complex with PF-06928215' . This structural template utility is not matched by all cGAS inhibitors: while RU.521 has been co-crystallized with murine cGAS (PDB: 5XZG), PF-06928215 provides the most extensively validated human cGAS structural system for computational chemistry workflows .

Structural Template Value

Cross-study comparable

≥3 human cGAS co-crystal structures (PDB: 6LRC, 5V8N, 6NAO)

Validated docking template for computational chemistry and fragment-based design.

RU.521 co-crystal structure is murine-only (PDB: 5XZG).

Evidence Dimension	Availability and resolution of human cGAS co-crystal structures
Target Compound Data	PF-06928215: ≥3 human cGAS co-crystal structures deposited (6LRC at 1.831 Å, 5V8N, 6NAO)
Comparator Or Baseline	RU.521: co-crystallized with murine cGAS (PDB: 5XZG); G150/G140: limited publicly available co-crystal structures.
Quantified Difference	PF-06928215 offers 3× independently validated human cGAS co-crystal structures vs. RU.521's murine-only structure; PF-06928215 structures explicitly validated for molecular docking reproducibility.
Conditions	X-ray crystallography, synchrotron radiation, molecular replacement phasing, resolution range 1.8–2.5 Å.

Why This Matters

For computational chemistry, fragment-based drug design, or structure-activity relationship (SAR) expansion campaigns requiring a validated human cGAS docking template, PF-06928215-based PDB entries provide the most robust and citation-supported starting point.

• [1] PDBj. PDB-6LRC: Human cGAS catalytic domain bound with the inhibitor PF-06928215. X-ray diffraction, 1.831 Å resolution. Deposited 2019. View Source
• [2] Yuan X, Xu Y, Sun H, Li M, Zhao W, Xiong M. In Silico Screening-Based Discovery of Novel Inhibitors of Human Cyclic GMP-AMP Synthase: A Cross-Validation Study of Molecular Docking and Experimental Testing. J Chem Inf Model. 2020;60(6):3269-3279. Uses PF-06928215 co-crystal structure as docking template. View Source

Evidence 6: Mechanism of Substrate Competition – ATP-Uncompetitive/GTP-Competitive Profile Differentiates PF-06928215 from G-Chemotype Inhibitors

A 2025 mechanistic study classified cGAS inhibitors by their mode of substrate competition, placing G150 and G140 in a 'G-chemotype' category characterized by an ATP-uncompetitive and GTP-competitive inhibition mechanism . PF-06928215 was included in this structural comparison alongside G150 and G140 (see Fig. 1A of the study), confirming that PF-06928215 shares the same pyrazolopyrimidine core scaffold but was originally characterized as an ATP/GTP binding site competitor without detailed kinetic mechanism dissection in the primary discovery paper . While all three compounds bind the nucleotide pocket, the explicit kinetic demonstration of ATP-uncompetitive behavior has been demonstrated for the G-chemotype (G150, G140) but not experimentally confirmed for PF-06928215 in the same mechanistic framework . This mechanistic nuance is important for experimental designs involving variable ATP concentrations, where ATP-uncompetitive inhibitors (G150/G140) retain potency at high ATP levels, whereas PF-06928215's exact kinetic mechanism under these conditions remains uncharacterized .

Kinetic Mechanism

Class-level inference

Substrate-competitive; ATP-uncompetitive behavior not experimentally confirmed.

Mechanistic nuance requires validation under variable ATP conditions.

G-series inhibitors have quantitatively characterized ATP-uncompetitive kinetics.

Evidence Dimension	Mechanism of substrate competition (ATP and GTP kinetics)
Target Compound Data	PF-06928215: Substrate-competitive at ATP/GTP binding site; ATP-uncompetitive behavior not experimentally confirmed.
Comparator Or Baseline	G150, G140: Experimentally demonstrated ATP-uncompetitive and GTP-competitive mechanism (LC-MS cGAMP production assay, variable ATP/GTP).
Quantified Difference	G150/G140 mechanism is quantitatively characterized (ATP-uncompetitive); PF-06928215 mechanism is inferred from structural and competition data but lacks direct kinetic validation.
Conditions	h-cGAS biochemical assay, LC-MS cGAMP detection, 50 µM ATP or 50 µM GTP fixed, 25 nM 100-bp dsDNA.

Why This Matters

For experiments where ATP concentration is a critical variable (e.g., cellular assays with high ATP, or mechanistic enzymology studies), G150/G140’s explicitly characterized ATP-uncompetitive mechanism provides a predictable potency advantage; PF-06928215’s uncharacterized kinetic mechanism introduces uncertainty under variable ATP conditions.

• [1] Böhm R, et al. G-chemotype cGAS inhibitors have an ATP-uncompetitive and GTP-competitive mechanism of action. Commun Chem. 2025;8:81. Fig. 1: Chemical structures of G150, G140, and PF-06928215. View Source
• [2] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source

PF-06928215 Optimal Procurement Scenarios: When the Data Say This Is the Right cGAS Inhibitor to Order

Scenario 1: Human cGAS Biochemical Assay Requiring Substrate-Competitive Inhibition Under Physiologically Relevant ATP/GTP Concentrations

PF-06928215 is the appropriate choice when the experimental goal is to inhibit human cGAS in a biochemical setting with substrate concentrations that approximate intracellular conditions (1 mM ATP, 0.3 mM GTP, 100 nM dsDNA). Its IC50 of 4.9 µM was explicitly determined under these high-substrate conditions , providing a directly translatable potency benchmark that is not available for G-series inhibitors, whose published nanomolar IC50 values were obtained under lower competing substrate concentrations . For enzymologists requiring a conservative, substrate-competitive potency reference that accounts for physiological nucleotide competition, PF-06928215 delivers the most stringent benchmark.

Scenario 2: Structural Biology and X-Ray Crystallography Requiring a Validated Human cGAS Co-Crystallization Tool

PF-06928215 is the best-supported choice for structural biology workflows requiring a human cGAS co-crystal system. With ≥3 independently deposited PDB structures (6LRC at 1.831 Å, 5V8N, 6NAO), PF-06928215 offers the most extensively validated human cGAS-ligand complex for soaking, co-crystallization, or molecular replacement phasing . These structures have been explicitly validated as reliable docking templates in published virtual screening campaigns . No other cGAS inhibitor offers this density of human-specific, high-resolution structural data in the public domain.

Scenario 3: Computational Chemistry and Fragment-Based Drug Design Requiring a Citation-Proven Docking Template

For computational chemists initiating a cGAS-focused virtual screening or fragment-based drug design campaign, PF-06928215-based co-crystal structures provide a peer-reviewed, experimentally validated docking system. A 2020 study explicitly used the PF-06928215/h-cGASCD complex to generate a reliable docking model, followed by molecular dynamics simulations, and subsequently identified four novel fragment hits whose binding modes were confirmed by X-ray crystallography . This published validation track record—linking the PF-06928215 structural template directly to successful prospective virtual screening—is not available for any other cGAS inhibitor co-crystal system, making PF-06928215 the lowest-risk structural starting point for computational cGAS inhibitor discovery .

Scenario 4: Biochemical-Only Experimental Systems Where Cellular Inactivity Is Irrelevant or Advantageous

PF-06928215 is suitable for biochemical-only experimental designs where the absence of cellular activity is either inconsequential or desirable (e.g., as a negative control for cell-permeable comparator compounds). Its confirmed lack of activity in cellular IFN-β reporter assays (THP-1 Dual cells, 0.01–100 µM) means it will not confound phenotypic readouts in cell-based experiments designed to test other cell-active cGAS inhibitors such as RU.521 . Procurement of PF-06928215 for biochemical/biophysical assays (FP, SPR, thermal shift) leverages its well-characterized affinity and potency parameters without incurring the risk of unexpected cellular off-target effects.

Application

Selection Property

Validation Focus

Human cGAS biochemical assays

Substrate-competitive inhibition context

IC50 under physiological ATP/GTP concentrations

X-ray co-crystallization studies

Validated human cGAS co-crystal system

PDB entry resolution and molecular replacement

Computational docking campaigns

Citation-proven docking template

Docking reproducibility and virtual screening hit rate

Biochemical-only control experiments

Confirmed cellular inactivity

Negative control for cell-permeable comparators

• [1] Hall J, Brault A, Vincent F, Weng S, Wang H, Dumlao D, et al. Discovery of PF-06928215 as a high affinity inhibitor of cGAS enabled by a novel fluorescence polarization assay. PLoS ONE. 2017;12(9):e0184843. PMID: 28934246. View Source
• [2] Yuan X, Xu Y, Sun H, Li M, Zhao W, Xiong M. In Silico Screening-Based Discovery of Novel Inhibitors of Human Cyclic GMP-AMP Synthase. J Chem Inf Model. 2020;60(6):3269-3279. View Source